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Compound of Interest

Compound Name: 2-Chloromethyl-pyridin-4-ol

Cat. No.: B8191713

Get Quote

Abstract
This technical guide provides a comprehensive framework for the synthesis, isolation, and

spectroscopic validation of 2-chloromethyl-pyridin-4-ol (CAS: 1227584-75-9). Given the

compound's amphoteric nature and susceptibility to self-alkylation, this document emphasizes

stability management during analysis. We detail the critical NMR, IR, and MS signatures

required to distinguish the target molecule from its tautomeric isomers and degradation

products.

Introduction: The Structural Chameleon
2-Chloromethyl-pyridin-4-ol represents a class of functionalized pyridines critical in the

synthesis of proton pump inhibitors (PPIs) and metal-chelating ligands. However, its analysis is

complicated by two primary factors:

Prototropic Tautomerism: In solution, the compound exists in equilibrium between the 4-

hydroxypyridine (enol) and 4-pyridone (keto) forms. The dominant species is solvent-

dependent, drastically altering NMR and IR signals.
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Reactive Instability: The electrophilic chloromethyl group at position 2 and the nucleophilic

nitrogen/oxygen at position 4 create a high risk of intermolecular self-alkylation

(polymerization), especially in free-base form.

Recommendation: For analytical consistency, this compound is best characterized and stored

as its hydrochloride salt.

Synthesis & Isolation Workflow
The most robust route to high-purity 2-chloromethyl-pyridin-4-ol involves the "N-Oxide

Rearrangement" strategy, converting 2-methylpyridin-4-ol into the hydroxymethyl intermediate

before chlorination.

Workflow Diagram
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Caption: Step-wise synthesis via Boekelheide rearrangement to install the functional group at

C2.

Spectroscopic Data & Analysis
A. Nuclear Magnetic Resonance (NMR)
Solvent Selection: DMSO-d6 is the mandatory solvent. CDCl3 is unsuitable due to the

compound's poor solubility (as a salt) and the potential for aggregation.

Tautomeric State: In DMSO-d6, the equilibrium heavily favors the pyridone (keto) form or the

cationic species if protonated. Expect broad exchangeable proton signals.

Predicted 1H NMR Data (400 MHz, DMSO-d6)
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Position Shift (δ ppm) Multiplicity Integral
Assignment
Logic

NH / OH 11.5 - 13.0 Broad Singlet 1H-2H

Exchangeable

acidic proton

(pyridone NH or

phenol OH).

C6-H 8.20 - 8.45 Doublet (d) 1H

Most deshielded

aromatic proton

(adjacent to N+).

C3-H 6.80 - 7.10 Doublet (d) 1H

Shielded by the

electron-donating

oxygen at C4.

C5-H 6.70 - 6.90 dd or m 1H

Shielded;

coupling with C6-

H and C3-H.

CH2-Cl 4.80 - 4.95 Singlet (s) 2H

Diagnostic peak.

Deshielded by Cl

and aromatic

ring.

Critical Validation Check:

If the CH2 signal appears as a doublet or multiplet, suspect accidental coupling with NH

(rare) or degradation to the alcohol (CH2-OH) which appears upfield at ~4.5 ppm.

Impurity Alert: A singlet at ~2.5 ppm indicates residual DMSO; a singlet at ~2.1 ppm indicates

residual acetic acid/acetate from the rearrangement step.

B. Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and the presence of chlorine via its distinct

isotope pattern.

Ionization Mode: ESI (+) (Electrospray Ionization, Positive mode).
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Molecular Ion:

[M+H]+ (35Cl): m/z 144.02

[M+H]+ (37Cl): m/z 146.02

Isotope Pattern: The M and M+2 peaks must exhibit a 3:1 intensity ratio, confirming the

presence of a single chlorine atom.

Fragmentation Pathway (ESI-MS/MS)
Precursor: m/z 144 [M+H]+

Primary Fragment: m/z 108 [M - HCl]+ (Loss of neutral HCl, aromatization).

Secondary Fragment: m/z 80 [Pyridine ring fragmentation].

C. Infrared Spectroscopy (FT-IR)
IR is the primary tool for assessing the tautomeric state (Solid state KBr pellet or ATR).

Frequency (cm⁻¹) Vibration Mode Interpretation

2600 - 3200 O-H / N-H Stretch

Very broad band indicating

strong H-bonding (dimerization

of pyridones).

1630 - 1655 C=O Stretch

Diagnostic: Strong band

confirming the pyridone (keto)

tautomer.

1580 - 1600 C=C / C=N Stretch
Pyridine ring skeletal

vibrations.

700 - 750 C-Cl Stretch
Characteristic alkyl chloride

band.

Experimental Protocol: Chlorination Step
Standardized procedure adapted for stability.
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Reagents:

2-Hydroxymethyl-pyridin-4-ol (Intermediate)

Thionyl Chloride (SOCl2) - Freshly distilled recommended

Dichloromethane (DCM) - Anhydrous

Protocol:

Suspension: Suspend 1.0 eq of 2-hydroxymethyl-pyridin-4-ol in anhydrous DCM (10

volumes) under inert atmosphere (N2 or Ar).

Addition: Cool to 0°C. Add 1.2 eq of Thionyl Chloride dropwise over 30 minutes. Caution:

SO2 and HCl gas evolution.

Reflux: Allow to warm to room temperature, then reflux gently (40°C) for 2-4 hours. Monitor

by TLC (MeOH/DCM 1:9) – look for the disappearance of the polar starting material.

Isolation: Cool to 0°C. The product often precipitates as the hydrochloride salt.

If solid:[1][2] Filter and wash with cold DCM.

If oil:[1] Evaporate solvent in vacuo. Triturate residue with diethyl ether to induce

crystallization.

Storage: Store at -20°C under Argon. Do not neutralize to free base unless immediately

using in the next step.

Quality Control & Impurity Profiling
When analyzing purity via HPLC, typical reverse-phase conditions (C18 column) can cause

hydrolysis of the chloromethyl group.

Recommended HPLC Method:

Column: C18 (End-capped), 3.5 µm.
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Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Stabilizes the salt).

Mobile Phase B: Acetonitrile.[3]

Gradient: 5% B to 95% B over 10 mins.

Detection: UV @ 254 nm (Aromatic) and 280 nm (Pyridone).

Common Impurities:

Hydrolysis Product: 2-Hydroxymethyl-pyridin-4-ol (Retention time < Target).

Dimer: Bis-ether formed by reaction of starting material with product (Retention time >

Target).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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